Cas no 497061-11-7 (N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 497061-11-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• MDL: MFCD01567599
• CID: 5232207
• Update Time: 2025-10-28

N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

• MDL： MFCD01567599
• Inchi： 1S/C20H20N2O4/c1-13-18(19(22-26-13)15-7-5-4-6-8-15)20(23)21-12-14-9-10-16(24-2)17(11-14)25-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key： UBOZEOUIFZPQME-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCC2=CC=C(OC)C(OC)=C2)=O)C(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 497061-11-7): A Comprehensive Overview

N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 497061-11-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 3,4-dimethoxyphenyl and phenyl substituents, contribute to its distinct pharmacological properties.

The synthesis of N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide typically involves a multi-step process that includes the formation of the oxazole ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with enzymes involved in metabolic pathways. Studies have shown that this compound can inhibit specific enzymes, such as cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes. This property makes it a promising candidate for the development of drugs that can modulate these pathways in a controlled manner.

Furthermore, N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has been evaluated for its anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation and pain by targeting specific signaling pathways involved in these processes. These findings suggest that this compound could be developed into a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens in preclinical models. Additionally, it shows low toxicity in animal studies, making it a safe candidate for further clinical development.

In the context of drug discovery and development, N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has been evaluated in various preclinical models to assess its efficacy and safety. Clinical trials are currently underway to investigate its potential therapeutic applications in humans. Early results from these trials have been promising, with the compound demonstrating significant efficacy in reducing inflammation and pain without major adverse effects.

The structural diversity within the oxazole class of compounds allows for further optimization through structure-based drug design. Researchers are exploring modifications to the core structure of N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide to enhance its potency and selectivity for specific biological targets. These efforts aim to develop more effective and targeted therapies for a range of diseases.

In conclusion, N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 497061-11-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.